Dncp-ahga
Dncp-ahga
Brand Name:
Vulcanchem
CAS No.:
103083-55-2
VCID:
VC20773199
InChI:
InChI=1S/C19H26N4O12/c24-8-12-15(26)16(27)17(28)18(35-12)21-13(25)4-2-1-3-5-20-14-10(19(29)30)6-9(22(31)32)7-11(14)23(33)34/h6-7,12,15-18,20,24,26-28H,1-5,8H2,(H,21,25)(H,29,30)/t12-,15-,16+,17-,18?/m1/s1
SMILES:
C1=C(C=C(C(=C1C(=O)O)NCCCCCC(=O)NC2C(C(C(C(O2)CO)O)O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C19H26N4O12
Molecular Weight:
502.4 g/mol
Dncp-ahga
CAS No.: 103083-55-2
Cat. No.: VC20773199
Molecular Formula: C19H26N4O12
Molecular Weight: 502.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 103083-55-2 |
|---|---|
| Molecular Formula | C19H26N4O12 |
| Molecular Weight | 502.4 g/mol |
| IUPAC Name | 3,5-dinitro-2-[[6-oxo-6-[[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]hexyl]amino]benzoic acid |
| Standard InChI | InChI=1S/C19H26N4O12/c24-8-12-15(26)16(27)17(28)18(35-12)21-13(25)4-2-1-3-5-20-14-10(19(29)30)6-9(22(31)32)7-11(14)23(33)34/h6-7,12,15-18,20,24,26-28H,1-5,8H2,(H,21,25)(H,29,30)/t12-,15-,16+,17-,18?/m1/s1 |
| Standard InChI Key | AISZDEOVMGWSKK-OFSFNKJUSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1C(=O)O)NCCCCCC(=O)NC2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)[N+](=O)[O-])[N+](=O)[O-] |
| SMILES | C1=C(C=C(C(=C1C(=O)O)NCCCCCC(=O)NC2C(C(C(C(O2)CO)O)O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1C(=O)O)NCCCCCC(=O)NC2C(C(C(C(O2)CO)O)O)O)[N+](=O)[O-])[N+](=O)[O-] |
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